Cas no 877838-40-9 (2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate)

• Product Name: 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate
• CAS No: 877838-40-9
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 5454586
• PubChem ID: 16338823
• Update Time: 2025-07-09

2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate
• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enoate
• 877838-40-9
• AKOS001216280
• EN300-26686872
• Z17054310
• 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate

• Inchi： 1S/C19H22N2O5/c1-13(2)19(3,12-20)21-17(22)11-26-18(23)7-5-14-4-6-15-16(10-14)25-9-8-24-15/h4-7,10,13H,8-9,11H2,1-3H3,(H,21,22)
• InChI Key： YWNNDSYGUPRJHY-UHFFFAOYSA-N
• SMILES： C(OCC(NC(C#N)(C)C(C)C)=O)(=O)C=CC1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 358.15287181g/mol
• Monoisotopic Mass: 358.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 10.74±0.46(Predicted)

Additional information on 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate

Comprehensive Overview of 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate (CAS No. 877838-40-9)

The compound 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate (CAS No. 877838-40-9) is a specialized organic molecule with a unique structural framework. Its intricate design combines a cyano-dimethylpropyl moiety with a benzodioxin-propenoate backbone, making it a subject of interest in pharmaceutical and agrochemical research. This compound's versatility stems from its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in developing novel therapeutics for metabolic disorders and inflammatory conditions, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in benzodioxin-derived compounds due to their bioactivity and low toxicity profiles. The integration of a propenoate ester group in this molecule enhances its stability and bioavailability, addressing key challenges in drug formulation. With the rise of AI-driven drug discovery, computational studies have highlighted the compound's potential as a scaffold for designing next-generation small-molecule inhibitors. This aligns with trending searches on "sustainable drug development" and "green chemistry in pharmaceuticals," reflecting the industry's shift toward eco-friendly synthesis methods.

The cyano-functionalized segment of this compound also opens doors for applications in crop protection and agrochemical innovation. As global food security becomes a pressing concern, researchers are investigating its derivatives for their potential as eco-compatible pesticides. The compound's ability to interact with plant-specific enzymes without harming non-target organisms resonates with the "biodegradable agrochemicals" trend, a hot topic in sustainable agriculture forums. Analytical techniques like HPLC-MS and NMR spectroscopy have been pivotal in characterizing its purity and reactivity, ensuring compliance with stringent regulatory standards.

From a synthetic chemistry perspective, the 877838-40-9 compound exemplifies modern multi-step organic synthesis strategies. Its production often involves Pd-catalyzed cross-coupling and selective acylation, techniques frequently searched by chemistry enthusiasts and professionals. The compound's stability under physiological conditions makes it a candidate for prodrug development, a niche yet rapidly growing area in medicinal chemistry. Discussions around "prodrug activation mechanisms" and "targeted drug delivery" often reference such structurally advanced molecules.

In material science, the benzodioxin-propenoate hybrid structure has sparked interest for its potential in organic electronics. Its conjugated system and electron-withdrawing cyano group could contribute to developing flexible semiconductors or light-emitting materials, topics gaining traction in renewable energy circles. This multidisciplinary applicability positions CAS No. 877838-40-9 as a bridge between pharmaceutical innovation and advanced material engineering.

Quality control protocols for this compound emphasize chiral purity due to the presence of stereocenters, a critical factor in asymmetric synthesis. The pharmaceutical industry's focus on "enantioselective catalysis" and "chiral separation techniques" directly relates to handling such molecules. Recent patent literature reveals growing IP activity around derivatives of this scaffold, particularly for kinase inhibition and GPCR modulation, two of the most searched therapeutic targets in current drug development pipelines.

Environmental fate studies indicate that 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-propenoate undergoes biodegradation via soil microorganisms, addressing concerns about "persistent organic pollutants." This characteristic, combined with its synthetic versatility, makes it a model compound for teaching advanced retrosynthetic analysis in graduate-level organic chemistry courses. The compound's structure-activity relationship (SAR) studies continue to provide valuable insights for molecular designers working on fragment-based drug discovery approaches.

As analytical technologies advance, the detection and quantification of this compound at trace levels have become more precise through UHPLC-TOF methods. These developments cater to the increasing demand for "ultra-sensitive analytical techniques" in quality assurance laboratories. The scientific literature surrounding CAS No. 877838-40-9 demonstrates consistent growth, with particular emphasis on its metabolic pathways and potential drug-drug interactions - key considerations in contemporary pharmacovigilance programs.

The future research trajectory for this compound likely involves computational predictive modeling to explore its polypharmacology potential. With machine learning algorithms becoming integral to chemical research, queries about "in silico ADMET prediction" and "molecular docking simulations" frequently intersect with studies on such structurally complex molecules. The compound's balanced lipophilicity profile and hydrogen-bonding capacity make it particularly amenable to these cutting-edge computational approaches.